Cas no 918441-52-8 (Benzene, 1-bromo-4-[2-(pentyloxy)ethyl]-)
918441-52-8 structure
Product Name:Benzene, 1-bromo-4-[2-(pentyloxy)ethyl]-
CAS No:918441-52-8
MF:C13H19BrO
MW:271.193363428116
CID:775717
PubChem ID:71427095
Update Time:2025-04-19
Benzene, 1-bromo-4-[2-(pentyloxy)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-4-[2-(pentyloxy)ethyl]-
- 1-bromo-4-(2-pentoxyethyl)benzene
- DTXSID90845846
- 1-BROMO-4-[2-(PENTYLOXY)ETHYL]BENZENE
- CNBWSRZQPOKGIA-UHFFFAOYSA-N
- 4-Bromophenethyl alcohol, n-pentyl ether
- 918441-52-8
-
- Inchi: 1S/C13H19BrO/c1-2-3-4-10-15-11-9-12-5-7-13(14)8-6-12/h5-8H,2-4,9-11H2,1H3
- InChI Key: CNBWSRZQPOKGIA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CCOCCCCC
Computed Properties
- Exact Mass: 270.06193g/mol
- Monoisotopic Mass: 270.06193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 9.2Ų
Benzene, 1-bromo-4-[2-(pentyloxy)ethyl]- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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